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Compound of Interest

Compound Name: N-Ethylformamide

Cat. No.: B146923

Essential Safety and Handling Guide for N-
Ethylformamide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate and essential safety protocols,
operational plans, and disposal instructions for handling N-Ethylformamide, a combustible
liquid that can cause skin and serious eye irritation.[1] Adherence to these procedures is critical
to minimize risks and ensure regulatory compliance.

Physicochemical and Hazard Data

A summary of key quantitative data for N-Ethylformamide is provided below for easy
reference.
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Property Value Reference
CAS Number 627-45-2 [1112]
Molecular Formula C3H7NO [1][2]
Molecular Weight 73.09 g/mol

Boiling Point 202-204 °C [1]

Flash Point 113 °C (closed cup) [1]

Density 0.950 g/mL at 20 °C [2]

Hazard Statements H227 (Combustible liquid) [1]

H315 (Causes skin irritation) [1][2]

H319 (Causes serious eye

[1](2]

irritation)

Signal Word Warning [1]

Standard Operating Procedure for Handling N-
Ethylformamide

The following workflow outlines the necessary steps for safely handling N-Ethylformamide in a
laboratory setting.
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Preparation

Don Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves (Neoprene/Rubber)
- Lab Coat/Impervious Clothing

l

Work in a well-ventilated area,
preferably a chemical fume hood.

A

Gather all necessary materials
and check for container integrity.

& J

Proceed to Handling

Handling & Use h

Carefully dispense N-Ethylformamide,
avoiding splashes and vapor generation.

l

Perform experimental work,
keeping the container closed when not in use.

l

Avoid contact with skin, eyes, and clothing.
Keep away from heat, sparks, and open flames.

/

Proceed to Cleanup

4 N

Cleanup (‘% Disposal

In case of a spill, absorb with inert material
(e.g., sand, vermiculite).

l

Collect waste in a suitable, closed container
labeled for hazardous waste.

l

Dispose of waste through a licensed
disposal company.

Wash hands thoroughly after handling.

[Decontaminate work surfaces and equipment)

G J

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling N-Ethylformamide.
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to prevent exposure. The following table details the

required protective gear.

Body Part Protective Equipment Rationale

- Chemical safety goggles )

) To protect against splashes

meeting NIOSH (US) or EN ) )
Eyes/Face and vapors causing serious

166 (EU) standards.[3] - A face L

o eye irritation.

shield is also recommended.[3]

- Handle with chemical-

resistant gloves (e.g.,

neoprene or rubber).[4][5] -

) Inspect gloves before use and To prevent skin irritation from

Skin/Hands )

use proper glove removal direct contact.[1]

technique.[3] - Dispose of

contaminated gloves after use.

[11[3]

- Wear a chemical-resistant lab

coat or impervious clothing.[1] ) )

To protect against accidental

Body [6] - Full-length pants and

closed-toe shoes are

mandatory.

spills and splashes.

Respiratory

- Generally, respiratory
protection is not required if
working in a well-ventilated
area or fume hood.[1] - For
nuisance exposures or if
ventilation is inadequate, use a
respirator with OV/AG (US) or
ABEK (EU) cartridges.[1]

To avoid inhalation of vapors,
mists, or gases, especially at

elevated temperatures.

Emergency and First Aid Procedures
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Immediate and appropriate first aid is critical in the event of exposure. The following flowchart

details the necessary steps.

Exposure Event
Exposure to N o

posure to N-Ethylformamide Occurs

Immediate Actions

Skin Contact:
contaminated clothing. - Flush eyes with water for at least 15 minutes.

- Occasionally lift upper and lower eyelids.

- Remove con!
- Wash affected area with soap and plenty of water.

Eye Contact: Inhalation:
rson to fresh air.

- Move person to fresh air.
- If not breathing, give artificial respiration.

Ingestion:

- Do NOT induce vomiting.
- Rinse mouth with water. Never give anything by mouth to an unconscious person.

T T
L Medical Attention L

Seek immediate medical attention.

ll Show the Safety Data Sheet to the doctor.

Click to download full resolution via product page

Caption: First Aid and Emergency Response for N-Ethylformamide Exposure.

Detailed First-Aid Measures:

¢ In case of skin contact: Immediately wash off with soap and plenty of water.[1] Remove any

contaminated clothing.[6]

 In case of eye contact: Flush eyes with water as a precaution for at least 15 minutes.[1][6]

« If inhaled: Move the person into fresh air. If the person is not breathing, give artificial

respiration.[1]

« |If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[1]

In all cases of exposure, seek medical advice.[5][6][7]
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Spill, Storage, and Disposal Plans
Spill Management

e Remove Ignition Sources: Immediately eliminate all sources of ignition from the spill area.[5]

[6]
e Ventilate the Area: Ensure adequate ventilation.

e Containment: Use inert absorbent material such as vermiculite, sand, or earth to absorb the
spill.[6][8]

» Collection: Place the absorbed material into a suitable, closed container for disposal.[1][6]

o Decontamination: Clean the spill area thoroughly.

Storage

e Store in a cool, dry, and well-ventilated place.[1][5]
o Keep the container tightly closed.[1][6]
o Keep away from heat, sparks, open flames, and other ignition sources.[1][5][6]

» Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[719]

Disposal

e Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]
» All waste must be handled in accordance with local, state, and federal regulations.[5]

o Contaminated packaging should be disposed of as unused product.[1] Do not mix N-
Ethylformamide waste with other waste streams.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling N-
Ethylformamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146923#personal-protective-equipment-for-handling-
n-ethylformamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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